RCS-4 M10 metabolite
RCS-4 M10 metabolite
RCS-4 (Item No. 10645) is a synthetic cannabinoid which has been detected in herbal mixtures. RCS-4 M10 metabolite is a major urinary metabolite of RCS-4, characterized by O-demethylation/monohydroxylation of the N-pentyl chain. Its metabolism has been derived using GC-MS analysis. This metabolite is potentially useful as a metabolic marker for the identification of RCS-4 ingestion and is therefore intended for research and forensic purposes.
Brand Name:
Vulcanchem
CAS No.:
1952336-77-4
VCID:
VC0147467
InChI:
InChI=1S/C20H21NO3/c22-13-5-1-4-12-21-14-18(17-6-2-3-7-19(17)21)20(24)15-8-10-16(23)11-9-15/h2-3,6-11,14,22-23H,1,4-5,12-13H2
SMILES:
C1=CC=C2C(=C1)C(=CN2CCCCCO)C(=O)C3=CC=C(C=C3)O
Molecular Formula:
C20H21NO3
Molecular Weight:
323.4
RCS-4 M10 metabolite
CAS No.: 1952336-77-4
Reference Standards
VCID: VC0147467
Molecular Formula: C20H21NO3
Molecular Weight: 323.4
CAS No. | 1952336-77-4 |
---|---|
Product Name | RCS-4 M10 metabolite |
Molecular Formula | C20H21NO3 |
Molecular Weight | 323.4 |
IUPAC Name | [1-(5-hydroxypentyl)indol-3-yl]-(4-hydroxyphenyl)methanone |
Standard InChI | InChI=1S/C20H21NO3/c22-13-5-1-4-12-21-14-18(17-6-2-3-7-19(17)21)20(24)15-8-10-16(23)11-9-15/h2-3,6-11,14,22-23H,1,4-5,12-13H2 |
Standard InChIKey | MNXXREQGUWIZBH-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)C(=CN2CCCCCO)C(=O)C3=CC=C(C=C3)O |
Description | RCS-4 (Item No. 10645) is a synthetic cannabinoid which has been detected in herbal mixtures. RCS-4 M10 metabolite is a major urinary metabolite of RCS-4, characterized by O-demethylation/monohydroxylation of the N-pentyl chain. Its metabolism has been derived using GC-MS analysis. This metabolite is potentially useful as a metabolic marker for the identification of RCS-4 ingestion and is therefore intended for research and forensic purposes. |
Synonyms | RCS-4 N-(5-hydroxypentyl)phenol metabolite |
Reference | 1.Kikura-Hanajiri, R.,Uchiyama, N., and Goda, Y. Survey of current trends in the abuse of psychotropic substances and plants in Japan. Leg.Med.(Tokyo) 13(3), 109-115 (2011). |
PubChem Compound | 125181339 |
Last Modified | Nov 11 2021 |
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